1-Ethynyl-3-fluoro-4-methoxy-2-propylbenzene

• Molecular Formula: C12H13FO
• Molecular Weight: 192.23 g/mol
• IUPAC Name: 1-ethynyl-3-fluoro-4-methoxy-2-propylbenzene
• InChI: InChI=1S/C12H13FO/c1-4-6-10-9(5-2)7-8-11(14-3)12(10)13/h2,7-8H,4,6H2,1,3H3
• InChI Key: GBHPDJNTWQBAAL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1F)OC)C#C

Description

1-Ethynyl-3-fluoro-4-methoxy-2-propylbenzene is a useful research compound. Its molecular formula is C12H13FO and its molecular weight is 192.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (0.841 mL, 6.0 mmol) in tetrahydrofuran (15 mL) at −78° C. under nitrogen was added slowly the solution of n-butyllithium (3.75 mL, 6.0 mmol, 1.6M in hexanes). After stirring for 30 minutes, the solution of TMS-diazomethane (3.0 mL, 6.0 mmol, 2M in hexanes) was added slowly into the reaction mixture. The mixture was stirred for 30 minutes then was added the solution of 3-fluoro-4-methoxy-2-propylbenzaldehyde (597) (0.589 g, 3.0 mmol) in tetrahydrofuran (3 mL). The resulting mixture was stirred at room temperature for 12 hours, quenched with saturated ammonium chloride and extracted with ethyl ether. The organic phase was washed with water, brine, dried over sodium sulfate and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (10% EtOAc in hexanes) to provide 1-ethynyl-3-fluoro-4-methoxy-2-propylbenzene (626) (0.180 g, 31.2%) as a colorless oil.